Rimantadine Rimantadine Rimantadine is a cyclic amine and alpha-methyl derivative of amantadine with antiviral activity. Although the exact mechanism of action of rimantadine is not understood, this agent appears to exert its antiviral effect against influenza A virus by interfering with the function of the transmembrane domain of the viral M2 protein, thereby preventing the uncoating of the virus and subsequent release of infectious viral nucleic acids into the cytoplasm of infected cells.
Rimantadine is an antiviral agent used as therapy for influenza A. Rimantadine has not been associated with clinically apparent liver injury.
Rimantadine, also known as flumadine or roflual, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. Rimantadine is a drug which is used for the prophylaxis and treatment of illness caused by various strains of influenza a virus in adults. Rimantadine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Rimantadine has been detected in multiple biofluids, such as urine and blood. Within the cell, rimantadine is primarily located in the membrane (predicted from logP).
Brand Name: Vulcanchem
CAS No.: 13392-28-4
VCID: VC0002590
InChI: InChI=1S/C12H21N/c1-8(13)12-5-9-2-10(6-12)4-11(3-9)7-12/h8-11H,2-7,13H2,1H3
SMILES: CC(C12CC3CC(C1)CC(C3)C2)N
Molecular Formula: C12H21N
Molecular Weight: 179.3 g/mol

Rimantadine

CAS No.: 13392-28-4

Inhibitors

VCID: VC0002590

Molecular Formula: C12H21N

Molecular Weight: 179.3 g/mol

Rimantadine - 13392-28-4

CAS No. 13392-28-4
Product Name Rimantadine
Molecular Formula C12H21N
Molecular Weight 179.3 g/mol
IUPAC Name 1-(1-adamantyl)ethanamine
Standard InChI InChI=1S/C12H21N/c1-8(13)12-5-9-2-10(6-12)4-11(3-9)7-12/h8-11H,2-7,13H2,1H3
Standard InChIKey UBCHPRBFMUDMNC-UHFFFAOYSA-N
SMILES CC(C12CC3CC(C1)CC(C3)C2)N
Canonical SMILES CC(C12CC3CC(C1)CC(C3)C2)N
Appearance Solid powder
Melting Point 300 °C
>300°C
Physical Description Solid
Description Rimantadine is a cyclic amine and alpha-methyl derivative of amantadine with antiviral activity. Although the exact mechanism of action of rimantadine is not understood, this agent appears to exert its antiviral effect against influenza A virus by interfering with the function of the transmembrane domain of the viral M2 protein, thereby preventing the uncoating of the virus and subsequent release of infectious viral nucleic acids into the cytoplasm of infected cells.
Rimantadine is an antiviral agent used as therapy for influenza A. Rimantadine has not been associated with clinically apparent liver injury.
Rimantadine, also known as flumadine or roflual, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. Rimantadine is a drug which is used for the prophylaxis and treatment of illness caused by various strains of influenza a virus in adults. Rimantadine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Rimantadine has been detected in multiple biofluids, such as urine and blood. Within the cell, rimantadine is primarily located in the membrane (predicted from logP).
Solubility Hydrochloride salt freely soluble (50 mg/ml at 20 °C)
In water, 296 mg/L at 25 °C (est)
9.15e-03 g/L
Synonyms Flumadine
Hydrochloride, Rimantadine
Remantadine
Riamantadine
Rimantadine
Rimantadine Hydrochloride
Roflual
Vapor Pressure 0.027 mm Hg at 25 °C (est)
Reference 1:Stereoselective synthesis of novel adamantane derivatives with high potency against rimantadine-resistant influenza A virus strains. Kuznetsov NY, Tikhov RM, Godovikov IA, Medvedev MG, Lyssenko KA, Burtseva EI, Kirillova ES, Bubnov YN.Org Biomol Chem. 2017 Apr 11;15(15):3152-3157. doi: 10.1039/c7ob00331e. PMID: 28338150 2:Dispersive micro solid phase extraction of amantadine, rimantadine and memantine in chicken muscle with magnetic cation exchange polymer. Chen D, Miao H, Zhao Y, Wu Y.J Chromatogr B Analyt Technol Biomed Life Sci. 2017 Apr 15;1051:92-96. doi: 10.1016/j.jchromb.2017.03.005. Epub 2017 Mar 10. PMID: 28334651 3:Affinity of Rimantadine Enantiomers against Influenza A/M2 Protein Revisited. Drakopoulos A, Tzitzoglaki C, Ma C, Freudenberger K, Hoffmann A, Hu Y, Gauglitz G, Schmidtke M, Wang J, Kolocouris A.ACS Med Chem Lett. 2017 Jan 27;8(2):145-150. doi: 10.1021/acsmedchemlett.6b00311. eCollection 2017 Feb 9. PMID: 28217261
PubChem Compound 5071
Last Modified Nov 11 2021
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